3-((1-(benzo[d]thiazole-6-carbonyl)piperidin-4-yl)methyl)-4-(2-fluorophenyl)-1H-1,2,4-triazol-5(4H)-one

• IUPAC Name: 3-[[1-(1,3-benzothiazole-6-carbonyl)piperidin-4-yl]methyl]-4-(2-fluorophenyl)-1H-1,2,4-triazol-5-one
• InChI: InChI=1S/C22H20FN5O2S/c23-16-3-1-2-4-18(16)28-20(25-26-22(28)30)11-14-7-9-27(10-8-14)21(29)15-5-6-17-19(12-15)31-13-24-17/h1-6,12-14H,7-11H2,(H,26,30)
• InChI Key: CLCVQGFGSHMUDD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC2=NNC(=O)N2C3=CC=CC=C3F)C(=O)C4=CC5=C(C=C4)N=CS5
• Molecular Formula: C22H20FN5O2S
• Molecular Weight: 437.5 g/mol

Description

3-((1-(benzo[d]thiazole-6-carbonyl)piperidin-4-yl)methyl)-4-(2-fluorophenyl)-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C22H20FN5O2S and its molecular weight is 437.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The research on compounds with structural similarities often involves their synthesis and subsequent characterization to understand their chemical properties and potential as bioactive molecules. For instance, the work by Sarhan et al. (2008) highlights the synthesis and characterization of new 3-benzyl-4H-1,2,4-triazole-5-thiol and thiazolo[3,2-b][1,2,4]triazole-5(6H)-one heterocycles, which contribute to the pool of knowledge on heterocyclic compounds potentially relevant to medicinal chemistry and pharmacology Sarhan et al., 2008.

Biological Activities

Several studies have focused on evaluating the biological activities of compounds within the same family, providing insights into their potential therapeutic applications. The synthesis and pharmacological evaluation of novel thiazolo-[3′,2′:2,3][1,2,4]triazolo[1,5-a]pyridine-9-carbonitrile derivatives by Suresh et al. (2016) is an example of such research, where compounds exhibited significant antibacterial and antifungal activities Suresh et al., 2016.

Antimicrobial and Antituberculosis Applications

Compounds with benzothiazole and triazole cores have been explored for their antimicrobial properties. For instance, Anuse et al. (2019) synthesized substituted 2-aminobenzothiazoles derivatives and evaluated them for antimicrobial activity, contributing to the search for new antimicrobial agents Anuse et al., 2019. Moreover, Jeankumar et al. (2013) designed and synthesized thiazole-aminopiperidine hybrid analogues as novel Mycobacterium tuberculosis GyrB inhibitors, highlighting the potential of such compounds in combating tuberculosis Jeankumar et al., 2013.